Cas no 1804365-32-9 (6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride)

• Product Name: 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride
• CAS No: 1804365-32-9
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4835252
• Update Time: 2025-10-28

6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO2/c1-3-4(6(9)15)2-5(13)14-7(3)16-8(10,11)12/h2H,1H3
• InChI Key： WNJQBHDIVGDALO-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)Cl)=C(C)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.9
• Topological Polar Surface Area: 39.2

Additional information on 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride

Introduction to 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1804365-32-9)

6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1804365-32-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique combination of a pyridine ring, an iodo substituent, a methyl group, a trifluoromethoxy moiety, and a carbonyl chloride functionality. These structural features make it an attractive building block for the synthesis of complex molecules with potential applications in drug discovery and chemical biology.

The iodo substituent on the pyridine ring provides a valuable handle for further chemical modifications, particularly through cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions enable the introduction of a wide range of functional groups, thereby expanding the chemical space and biological activity profiles of the resulting derivatives. The methyl group on the pyridine ring contributes to the lipophilicity and metabolic stability of the molecule, which are crucial parameters in drug design.

The presence of a trifluoromethoxy group adds significant electronic and steric effects to the molecule. Fluorine atoms are known for their strong electron-withdrawing properties, which can influence the reactivity and biological activity of the compound. The trifluoromethoxy moiety also enhances the lipophilicity and metabolic stability, making it an attractive feature for drug candidates. The carbonyl chloride functionality is highly reactive and can readily undergo nucleophilic acyl substitution reactions, allowing for the facile synthesis of amides, esters, and other derivatives.

Recent research has highlighted the potential of 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride in various medicinal chemistry applications. For instance, studies have shown that derivatives of this compound exhibit potent activity against specific enzymes and receptors involved in various diseases. One notable example is its use in the development of inhibitors for kinases, which are key targets in cancer therapy. The ability to fine-tune the structure through strategic modifications has led to the identification of lead compounds with improved potency and selectivity.

In addition to its applications in drug discovery, 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride has also been explored as a synthetic intermediate in the preparation of agrochemicals and materials science. Its unique combination of functional groups makes it a valuable starting material for the synthesis of complex molecules with diverse applications. For example, it has been used in the synthesis of fluorescent probes for cellular imaging and as a building block for polymers with specific properties.

The synthetic accessibility of 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride is another factor that contributes to its appeal. Efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. These routes typically involve multistep processes that include halogenation, fluorination, and acylation steps. The ability to scale up these syntheses ensures that sufficient quantities of the compound are available for further research and development.

In conclusion, 6-Iodo-3-methyl-2-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1804365-32-9) is a highly functionalized compound with significant potential in medicinal chemistry, organic synthesis, and materials science. Its unique structural features make it an attractive building block for the development of novel drugs, agrochemicals, and advanced materials. Ongoing research continues to uncover new applications and optimize its use in various fields.